Cas no 203302-90-3 (1-Bromo-2-methyl-4,4,4-trifluorobutane)

• Product Name: 1-Bromo-2-methyl-4,4,4-trifluorobutane
• CAS No: 203302-90-3
• MF: C₅H₈BrF₃
• MW: 205.016231536865
• MDL: MFCD00190632
• CID: 909575
• PubChem ID: 2725044
• Update Time: 2025-05-25

1-Bromo-2-methyl-4,4,4-trifluorobutane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methyl-4,4,4-trifluorobutane
• 4-bromo-1,1,1-trifluoro-3-methylbutane
• PC1487
• SCHEMBL1039046
• 203302-90-3
• Butane, 4-bromo-1,1,1-trifluoro-3-methyl-
• AKOS007930076
• SFOPGIIIADAOND-UHFFFAOYSA-N
• DTXSID60369342
• MFCD00190632
• EN300-674250

• MDL： MFCD00190632
• Inchi： 1S/C5H8BrF3/c1-4(3-6)2-5(7,8)9/h4H,2-3H2,1H3
• InChI Key： SFOPGIIIADAOND-UHFFFAOYSA-N
• SMILES： BrCC(C)CC(F)(F)F

Computed Properties

• Exact Mass: 203.97600
• Monoisotopic Mass: 203.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4754 (rough estimate)
• Boiling Point: 115-117 °C
• Flash Point: 13.6°C
• Refractive Index: 1.3902-1.3922
• PSA: 0.00000
• LogP: 2.96980

1-Bromo-2-methyl-4,4,4-trifluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：

Additional information on 1-Bromo-2-methyl-4,4,4-trifluorobutane

1-Bromo-2-methyl-4,4,4-trifluorobutane (CAS No. 203302-90-3)

1-Bromo-2-methyl-4,4,4-trifluorobutane (CAS No. 203302-90-3) is a fluorinated alkyl bromide with a unique chemical structure that makes it a valuable compound in various industrial and research applications. This compound is characterized by its bromine atom attached to the first carbon of a four-carbon chain, with a methyl group on the second carbon and three fluorine atoms on the fourth carbon. The presence of multiple fluorine atoms imparts distinct chemical properties, including enhanced stability and reactivity under specific conditions.

The synthesis of 1-bromo-2-methyl-4,4,4-trifluorobutane involves advanced organic chemistry techniques, often utilizing electrophilic substitution or nucleophilic substitution reactions. Recent studies have explored the use of this compound as an intermediate in the production of fluorinated surfactants and specialty polymers. Its ability to undergo controlled fluorination and bromination reactions has made it a key player in the development of next-generation materials with tailored properties.

One of the most significant applications of 1-bromo-2-methyl-4,4,4-trifluorobutane is in the field of materials science. Researchers have demonstrated its potential as a precursor for synthesizing highly fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers find use in aerospace applications, where resistance to extreme temperatures and corrosive environments is critical. Additionally, this compound has been employed in the synthesis of novel surfactants that exhibit superior wetting properties, making them ideal for use in coatings and lubricants.

Recent advancements in green chemistry have also highlighted the importance of 1-bromo-2-methyl-4,4,4-trifluorobutane in sustainable chemical processes. Its ability to participate in catalytic cycles with minimal byproduct formation has made it a preferred choice for environmentally friendly synthesis routes. Studies published in leading journals such as *Green Chemistry* and *Journal of Fluorine Chemistry* have underscored its role in reducing waste and improving reaction efficiency.

In terms of physical properties, 1-bromo-2-methyl-4,4,4-trifluorobutane exhibits a boiling point of approximately 65°C at standard pressure, making it suitable for applications requiring moderate thermal stability. Its density is around 1.6 g/cm³, reflecting its high fluorine content and compact molecular structure. The compound is also known for its low surface tension due to the strong electronegativity of fluorine atoms, which enhances its spreading behavior on various substrates.

The demand for 1-bromo-2-methyl-4,4,4-trifluorobutane has grown significantly in recent years due to its versatility across multiple industries. Its use as an intermediate in pharmaceutical synthesis has been explored extensively, particularly in the development of bioactive molecules with specific pharmacokinetic profiles. Moreover, this compound has found applications in agrochemicals, where its ability to enhance herbicide efficacy while reducing environmental impact has been well-documented.

From an environmental perspective, 1-bromo-2-methyl-4,4,4-trifluorobutane demonstrates moderate biodegradability under aerobic conditions. However, its persistence in certain environmental matrices necessitates careful handling during production and disposal processes. Regulatory frameworks governing its use are continuously evolving to ensure minimal ecological impact while maximizing its benefits across various sectors.

In conclusion,1-bromo-2-methyl-4,4,-trifluorobutane (CAS No. 203302-90-) stands out as a versatile and innovative compound with wide-ranging applications across industries such as materials science pharmaceuticals agrochemicals and specialty chemicalsIts unique chemical properties combined with recent advancements in synthesis techniques position it as a key enabler for future technological innovations